Cas no 3306-62-5 (2-Aminobenzenesulfonamide)

2-Aminobenzenesulfonamide is a sulfonamide derivative characterized by the presence of an amino group at the ortho position relative to the sulfonamide functionality. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, dyes, and agrochemicals. Its reactive amino group allows for further functionalization, enabling the development of more complex sulfonamide-based structures. The compound exhibits moderate solubility in polar solvents, facilitating its use in various reaction conditions. Due to its structural features, 2-aminobenzenesulfonamide is also of interest in medicinal chemistry for the design of biologically active molecules, including antimicrobial and anti-inflammatory agents. Proper handling and storage are recommended to ensure stability.
2-Aminobenzenesulfonamide structure
2-Aminobenzenesulfonamide structure
Product Name:2-Aminobenzenesulfonamide
CAS No:3306-62-5
MF:C6H8N2O2S
MW:172.204919815063
MDL:MFCD00007932
CID:44025
PubChem ID:24854765
Update Time:2025-05-28

2-Aminobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Aminobenzenesulfonamide
    • 2-AMINO-BENZENESULFONYL CHLORIDE
    • 2-AMINOBENZENE SULPHONAMIDE
    • 2-AMINOPHENYL SULFONYL CHLORIDE
    • o-Aminobenzenesulphonamide
    • 2-amino-benzenesulfonamid
    • o-amino-benzenesulfonamid
    • o-aminobenzenesulfonamide
    • orthanilamide
    • o-sulfanilamide
    • 2-Amino-Benzensulfonamide
    • D-aminobenzene sulfonamide
    • Benzenesulfonamide, 2-amino- (9CI)
    • 2-Aminobenzenesulfamide
    • 2-Aminobenzenesulfonamde
    • 2-Sulphamoylaniline
    • aminobenzenesulfonamide
    • sulfamoylaniline
    • 2-Amino-benzenesulfonamide
    • NSC36945
    • 2-aminobenzene-1-sulfonamide
    • NCGC00016625-01
    • AKOS000137240
    • CS-7986
    • CAS-3306-62-5
    • NCGC00016625-02
    • Aminobenzenesulfonamide, 2-
    • BSPBio_000786
    • 2-Aminobenzenesulphonamide
    • BP-10578
    • Prestwick2_000913
    • aromatic/heteroaromatic sulfonamide 1
    • HMS3714H08
    • Prestwick0_000913
    • Prestwick1_000913
    • SCHEMBL183126
    • TRIETHYLAMINEN-OXIDE
    • D83143
    • 4-14-00-02638 (Beilstein Handbook Reference)
    • Benzenesulfonamide, 2-amino-
    • HMS2097H08
    • s4998
    • HY-B2147
    • HMS2230O21
    • FT-0602047
    • Benzenesulfonamide, o-amino-
    • EINECS 221-988-1
    • aminobenzene sulfonamide
    • SB36637
    • 2-amino benzenesulfonamide
    • NSC 36945
    • AB00513960
    • AC-16099
    • BRD-K32681104-001-03-3
    • Prestwick3_000913
    • SPBio_002975
    • EN300-50902
    • MFCD00007932
    • BDBM10855
    • HMS3373I09
    • 2-Aminobenzenesulfonamide, 98%
    • orthanilamide 17
    • o -aminobenzenesulfonamide
    • NS00029412
    • Q27166410
    • SY061803
    • BRN 0512329
    • Z278052056
    • DTXSID00186717
    • YME8QXY8ED
    • BPBio1_000866
    • 1348915-35-4
    • AMY9279
    • 2-Aminobenzene-sulfonamide
    • CCG-214466
    • CHEBI:94579
    • SMR001233376
    • SR-01000841823-2
    • o-sulfamoylaniline
    • CHEMBL6705
    • aminobenzolsulfonamid
    • W-106790
    • 2-Aminobenzene sulfonamide
    • MLS002154059
    • A821600
    • SR-01000841823
    • 3306-62-5
    • NSC-36945
    • PS-4507
    • HMS1570H08
    • ALBB-023260
    • BRD-K32681104-001-11-6
    • DB-020509
    • aniline, 2-sulphamoyl-
    • Benzenesulfonamide, 2-amino-(9CI)
    • DTXCID40109208
    • 221-988-1
    • MDL: MFCD00007932
    • Inchi: 1S/C6H8N2O2S/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4H,7H2,(H2,8,9,10)
    • InChI Key: YAZSBRQTAHVVGE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1N)(N)(=O)=O

Computed Properties

  • Exact Mass: 172.03100
  • Monoisotopic Mass: 172.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 94.6A^2

Experimental Properties

  • Color/Form: White to light cream crystalline powder or crystals
  • Density: 1.3250 (rough estimate)
  • Melting Point: 155-157 °C (lit.)
  • Boiling Point: 392.7±44.0°C at 760 mmHg
  • Flash Point: 191.3°C
  • Refractive Index: 1.6490 (estimate)
  • PSA: 94.56000
  • LogP: 2.27850

2-Aminobenzenesulfonamide Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S36/37/39-S26-S22
  • RTECS:DA9449000
  • Hazardous Material Identification: Xi
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Safety Term:S22;S26;S36/37/39
  • Risk Phrases:R36/37/38

2-Aminobenzenesulfonamide Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Aminobenzenesulfonamide Pricemore >>

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TRC
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$ 52.00 2023-04-18
TRC
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2-Aminobenzenesulfonamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3306-62-5)2-Aminobenzenesulfonamide
Order Number:A821600
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):261.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3306-62-5)2-Aminobenzenesulfonamide
Order Number:1632371
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3306-62-5)邻氨基苯磺酰胺
Order Number:LE1632371
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3306-62-5)2-Aminobenzenesulfonamide
A821600
Purity:99%
Quantity:100g
Price ($):261.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:3306-62-5)2-Aminobenzenesulfonamide
1632371
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email